Cas no 2680532-00-5 (3-amino-6-methylimidazo1,2-apyridine-2-carboxylic acid hydrochloride)

• Product Name: 3-amino-6-methylimidazo1,2-apyridine-2-carboxylic acid hydrochloride
• CAS No: 2680532-00-5
• MF: C₉H₁₀ClN₃O₂
• MW: 227.647600650787
• MDL: MFCD34183948
• CID: 5458993
• PubChem ID: 165920066
• Update Time: 2025-05-23

3-amino-6-methylimidazo1,2-apyridine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-6-methylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride
• EN300-28244341
• 2680532-00-5
• Z5007998521
• Imidazo[1,2-a]pyridine-2-carboxylic acid, 3-amino-6-methyl-, hydrochloride (1:1)
• 3-amino-6-methylimidazo1,2-apyridine-2-carboxylic acid hydrochloride

• MDL： MFCD34183948
• Inchi： 1S/C9H9N3O2.ClH/c1-5-2-3-6-11-7(9(13)14)8(10)12(6)4-5;/h2-4H,10H2,1H3,(H,13,14);1H
• InChI Key： IGYFCIIPRPRQHJ-UHFFFAOYSA-N
• SMILES： C12=NC(C(O)=O)=C(N)N1C=C(C)C=C2.[H]Cl

Computed Properties

• Exact Mass: 227.0461543g/mol
• Monoisotopic Mass: 227.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6Ų

Additional information on 3-amino-6-methylimidazo1,2-apyridine-2-carboxylic acid hydrochloride

Recent Advances in the Study of 3-amino-6-methylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride (CAS: 2680532-00-5)

In recent years, the compound 3-amino-6-methylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride (CAS: 2680532-00-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its imidazopyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. The unique structural features of this molecule, including its carboxylic acid and amino functional groups, make it a versatile building block for further chemical modifications and drug design.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of derivatives based on 3-amino-6-methylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride. The researchers employed a multi-step synthetic route to generate a library of analogs, which were subsequently screened for their inhibitory activity against a panel of protein kinases. Notably, several derivatives exhibited potent and selective inhibition of specific kinases implicated in cancer progression, with IC50 values in the low nanomolar range. These findings suggest that this compound could serve as a valuable scaffold for the development of targeted cancer therapies.

Another significant advancement was reported in a 2024 study focusing on the antimicrobial properties of 3-amino-6-methylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride. The research team demonstrated that this compound and its derivatives possess broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. Mechanistic studies revealed that these compounds interfere with bacterial cell wall synthesis and disrupt membrane integrity, leading to cell death. These results highlight the potential of this molecule as a lead compound for the development of new antibiotics to address the growing threat of antimicrobial resistance.

In addition to its therapeutic applications, recent research has also investigated the physicochemical properties and pharmacokinetic profile of 3-amino-6-methylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride. A comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) study published in 2023 indicated that this compound exhibits favorable solubility and permeability characteristics, along with acceptable metabolic stability in vitro. These properties, combined with its low cytotoxicity profile, make it an attractive candidate for further preclinical development.

Looking ahead, researchers are exploring the potential of 3-amino-6-methylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride in combination therapies and drug delivery systems. Preliminary studies have shown that conjugation of this compound with nanoparticles or other drug carriers can enhance its bioavailability and target specificity. Furthermore, computational modeling and structure-activity relationship (SAR) studies are being conducted to optimize its pharmacological properties and minimize potential off-target effects.

In conclusion, the growing body of research on 3-amino-6-methylimidazo[1,2-a]pyridine-2-carboxylic acid hydrochloride (CAS: 2680532-00-5) underscores its significant potential in drug discovery and development. Its versatile chemical structure, combined with promising biological activities, positions this compound as a valuable tool for addressing unmet medical needs in oncology, infectious diseases, and beyond. Continued investigation into its mechanisms of action and therapeutic applications is expected to yield further breakthroughs in the coming years.